Cas no 593235-02-0 (Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-)

Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)- structure
593235-02-0 structure
Product name:Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-
CAS No:593235-02-0
MF:C16H16N2O3
MW:284.309844017029
CID:2834117
PubChem ID:9971118

Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • CHEMBL403751
    • DTXSID40433510
    • Pyrido[4,3-b]indolizine-5,7-dione, 8-methoxy-1-(2-methylpropyl)-
    • 593235-02-0
    • pterocellin A
    • Inchi: InChI=1S/C16H16N2O3/c1-9(2)6-11-15-10(4-5-17-11)16(20)12-7-13(19)14(21-3)8-18(12)15/h4-5,7-9H,6H2,1-3H3
    • InChI Key: BTUUUXQHYCECEX-UHFFFAOYSA-N
    • SMILES: CC(C)CC1=NC=CC2=C1N3C=C(C(=O)C=C3C2=O)OC

Computed Properties

  • Exact Mass: 284.11609238g/mol
  • Monoisotopic Mass: 284.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.5Ų
  • XLogP3: 2.3

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